Methyl 3-(p-tolylsulfonyloxy)-2,2-dimethylpropanoate
Overview
Description
Precursor for PET tracer [18F]PIA
Scientific Research Applications
Antiproliferative Activity in Cancer Treatment
Methyl 3-(p-tolylsulfonyloxy)-2,2-dimethylpropanoate and its derivatives have been investigated for their potential in cancer treatment. Research demonstrates that certain compounds based on this structure show significant antiproliferative activity against various cancer cell lines. For instance, studies have identified compounds such as triazolyl-2,2-dimethyl-3-phenylpropanoates as potent histone deacetylase inhibitors (HDACIs), exhibiting promising activity against HeLa, HCT-116, MCF-7, and other cancer cell lines, suggesting their potential as cancer therapeutics (El-Rayes et al., 2019). Similarly, novel metal complexes derived from methyl-3-(4-chlorophenyl)-3-hydroxy-2,2-dimethylpropanoate showed inhibitory actions on human colorectal carcinoma cells (HCT-116), indicating potential as CDK8 kinase inhibitors for colon cancer therapy (Aboelmagd et al., 2021).
Synthesis and Chemical Applications
The compound and its derivatives have also been utilized in various chemical syntheses. For instance, acid-catalyzed reactions with dimethyl carbonate have been explored for aliphatic alcohols and phenols, expanding the range of applications in green chemistry (Jin et al., 2016). Another study highlighted the selective reduction of sugar iodides and p-toluenesulfonates with sodium cyanoborohydride, showcasing the utility of this compound in carbohydrate research (Kuzuhara et al., 1975).
Applications in Material Science
Additionally, the compound has found applications in material science. For example, treating poly(3-hexylthiophene) with dimethylsulfate, which is closely related to this compound, improved the photoelectrical properties of the polymer, indicating its potential in the development of advanced materials (Wang et al., 2008).
Radiolabeling in Biological Studies
The compound's derivatives have been used in radiolabeling techniques, such as in a study where dimethylsulfate was used to radiolabel detrital particles, demonstrating the compound's utility in experimental biology (Wolfinbarger & Crosby, 1983).
Mechanism of Action
The mechanism of action of a compound refers to how it interacts with other molecules at the molecular level. This is often discussed in the context of bioactive compounds, such as drugs or pesticides . Without more specific information about Methyl 3-(p-tolylsulfonyloxy)-2,2-dimethylpropanoate, it’s difficult to provide a detailed mechanism of action.
Safety and Hazards
The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds may be toxic, corrosive, or flammable . Without more specific information about Methyl 3-(p-tolylsulfonyloxy)-2,2-dimethylpropanoate, it’s difficult to provide detailed safety and hazard information.
Properties
IUPAC Name |
methyl 2,2-dimethyl-3-(4-methylphenyl)sulfonyloxypropanoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18O5S/c1-10-5-7-11(8-6-10)19(15,16)18-9-13(2,3)12(14)17-4/h5-8H,9H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QDTQEKSCNKGNCD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OCC(C)(C)C(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18O5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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